Cas no 1425174-31-7 (2,4-Difluoro-3-nitrobenzoic acid)

2,4-Difluoro-3-nitrobenzoic acid is a fluorinated nitrobenzoic acid derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its distinct substitution pattern, featuring fluorine and nitro groups at the 2, 4, and 3 positions, enhances reactivity in nucleophilic aromatic substitution (SNAr) reactions, making it valuable for constructing complex aromatic frameworks. The electron-withdrawing properties of the nitro and fluorine groups facilitate further functionalization, such as reduction or cross-coupling. This compound is particularly useful in agrochemical and pharmaceutical research, where fluorinated aromatic moieties are often employed to modulate bioactivity. High purity grades ensure consistent performance in synthetic applications.
2,4-Difluoro-3-nitrobenzoic acid structure
1425174-31-7 structure
Product Name:2,4-Difluoro-3-nitrobenzoic acid
CAS No:1425174-31-7
MF:C7H3F2NO4
MW:203.099828958511
CID:4733112
PubChem ID:69257842
Update Time:2025-10-29

2,4-Difluoro-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-difluoro-3-nitrobenzoic acid
    • G73754
    • EX-A6028
    • 2,4-difluoro-3-nitrobenzoicacid
    • SCHEMBL4960492
    • 1425174-31-7
    • 2,4-Difluoro-3-nitrobenzoic acid
    • Inchi: 1S/C7H3F2NO4/c8-4-2-1-3(7(11)12)5(9)6(4)10(13)14/h1-2H,(H,11,12)
    • InChI Key: KLBZLXKGWAKINA-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C=CC=1C(=O)O)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 203.00301390g/mol
  • Monoisotopic Mass: 203.00301390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1
  • XLogP3: 1.5

2,4-Difluoro-3-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P02406V-100mg
2,4-Difluoro-3-nitrobenzoic acid
1425174-31-7 98%
100mg
$109.00 2023-12-21
1PlusChem
1P02406V-250mg
2,4-Difluoro-3-nitrobenzoic acid
1425174-31-7 98%
250mg
$168.00 2023-12-21
1PlusChem
1P02406V-1g
2,4-Difluoro-3-nitrobenzoic acid
1425174-31-7 98%
1g
$352.00 2023-12-21
1PlusChem
1P02406V-5g
2,4-Difluoro-3-nitrobenzoic acid
1425174-31-7 98%
5g
$1234.00 2023-12-21
Ambeed
A802570-100mg
2,4-Difluoro-3-nitrobenzoic acid
1425174-31-7 98%
100mg
$94.0 2024-04-23
Ambeed
A802570-250mg
2,4-Difluoro-3-nitrobenzoic acid
1425174-31-7 98%
250mg
$157.0 2024-04-23
Ambeed
A802570-1g
2,4-Difluoro-3-nitrobenzoic acid
1425174-31-7 98%
1g
$354.0 2024-04-23
Ambeed
A802570-5g
2,4-Difluoro-3-nitrobenzoic acid
1425174-31-7 98%
5g
$1257.0 2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGM217-1g
2,4-difluoro-3-nitrobenzoic acid
1425174-31-7 95%
1g
¥1974.0 2024-04-24
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBGM217-5g
2,4-difluoro-3-nitrobenzoic acid
1425174-31-7 95%
5g
¥7002.0 2024-04-24

Additional information on 2,4-Difluoro-3-nitrobenzoic acid

2,4-Difluoro-3-nitrobenzoic Acid (CAS No. 1425174-31-7)

The compound 2,4-Difluoro-3-nitrobenzoic acid (CAS No. 1425174-31-7) is a highly specialized organic chemical that has garnered significant attention in the fields of materials science, pharmaceuticals, and environmental chemistry. This compound is characterized by its unique structure, which includes a benzoic acid backbone with fluorine and nitro substituents at specific positions. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 2,4-Difluoro-3-nitrobenzoic acid in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing high-performance polymers and organic semiconductors. The fluorine atoms in the molecule contribute to its electronic properties, enhancing the material's stability and conductivity. Moreover, the nitro group introduces additional functionality, enabling the compound to participate in various chemical reactions that are critical for material synthesis.

In the pharmaceutical industry, 2,4-Difluoro-3-nitrobenzoic acid has been investigated for its potential as an intermediate in drug development. Its structure allows for further modification to create bioactive compounds with specific therapeutic effects. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, making them candidates for novel drug formulations.

The synthesis of 2,4-Difluoro-3-nitrobenzoic acid involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a substituted benzoic acid derivative, which undergoes fluorination and nitration reactions to introduce the desired substituents. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and minimizing environmental impact.

From an environmental perspective, understanding the behavior of 2,4-Difluoro-3-nitrobenzoic acid in natural systems is crucial. Research has focused on its degradation pathways under various environmental conditions, such as soil and aquatic environments. Results indicate that the compound undergoes slow degradation due to its stable structure, which raises concerns about its long-term ecological effects. However, ongoing studies aim to develop bioremediation strategies to mitigate these impacts.

In conclusion, 2,4-Difluoro-3-nitrobenzoic acid (CAS No. 1425174-31-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers and industries alike. As advancements in synthetic methods and material science continue to evolve, the potential of this compound is expected to expand further, contributing to innovative solutions in technology and medicine.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited